Cas no 1858407-24-5 (1-[2-(2-methoxyethanesulfonyl)ethyl]-1H-1,2,3-triazol-4-amine)

• Product Name: 1-[2-(2-methoxyethanesulfonyl)ethyl]-1H-1,2,3-triazol-4-amine
• CAS No: 1858407-24-5
• MF: C₇H₁₄N₄O₃S
• MW: 234.276059627533
• CID: 6034119
• PubChem ID: 165472729
• Update Time: 2025-06-14

1-[2-(2-methoxyethanesulfonyl)ethyl]-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1858407-24-5
• EN300-1113645
• 1-[2-(2-methoxyethanesulfonyl)ethyl]-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C7H14N4O3S/c1-14-3-5-15(12,13)4-2-11-6-7(8)9-10-11/h6H,2-5,8H2,1H3
• InChI Key： QRWAYAPGKHHERK-UHFFFAOYSA-N
• SMILES： S(CCOC)(CCN1C=C(N)N=N1)(=O)=O

Computed Properties

• Exact Mass: 234.07866149g/mol
• Monoisotopic Mass: 234.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 109Ų

Additional information on 1-[2-(2-methoxyethanesulfonyl)ethyl]-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-[2-(2-methoxyethanesulfonyl)ethyl]-1H-1,2,3-triazol-4-amine (CAS No. 1858407-24-5)

The compound 1-[2-(2-methoxyethanesulfonyl)ethyl]-1H-1,2,3-triazol-4-amine (CAS No. 1858407-24-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule features a unique combination of a 1,2,3-triazole core and a methoxyethanesulfonyl side chain, making it a versatile intermediate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and bioconjugation, given its ability to participate in click chemistry reactions.

In recent years, the demand for triazole-based compounds has surged due to their widespread use in pharmaceutical development and biomaterials. The presence of the amine functional group in 1-[2-(2-methoxyethanesulfonyl)ethyl]-1H-1,2,3-triazol-4-amine further enhances its reactivity, enabling facile modifications for targeted applications. This compound is often explored in the context of covalent inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in modern drug design.

From a synthetic perspective, the methoxyethanesulfonyl moiety in this compound offers excellent solubility in polar solvents, a critical feature for high-throughput screening and biocompatibility studies. Its structural attributes align well with the growing trend of fragment-based drug discovery, where small molecules are used to probe protein interactions. Additionally, the 1,2,3-triazole ring is known for its metabolic stability, making this compound a promising candidate for lead optimization in preclinical research.

The versatility of 1-[2-(2-methoxyethanesulfonyl)ethyl]-1H-1,2,3-triazol-4-amine extends beyond pharmaceuticals. In material science, it serves as a precursor for functionalized polymers and smart materials with applications in sensors and nanotechnology. Its ability to form stable linkages under mild conditions makes it ideal for surface modification and bio-interface engineering. These properties are particularly relevant in the development of diagnostic devices and targeted drug delivery systems.

As the scientific community continues to explore click chemistry and bioorthogonal reactions, compounds like 1-[2-(2-methoxyethanesulfonyl)ethyl]-1H-1,2,3-triazol-4-amine are expected to play a pivotal role. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) and other ligation strategies positions it as a valuable tool for chemical biology research. Furthermore, its potential in antibody-drug conjugates (ADCs) and small-molecule prodrugs is an area of active investigation.

In conclusion, 1-[2-(2-methoxyethanesulfonyl)ethyl]-1H-1,2,3-triazol-4-amine (CAS No. 1858407-24-5) represents a multifaceted compound with broad applicability in drug development, material science, and biotechnology. Its unique structural features and reactivity profile make it a subject of ongoing research, aligning with current trends in precision medicine and sustainable chemistry. As innovation in these fields progresses, this compound is poised to contribute significantly to advancements in therapeutic agents and functional materials.